Cas no 147-82-0 (2,4,6-Tribromoaniline)

• Product Name: 2,4,6-Tribromoaniline
• CAS No: 147-82-0
• MF: C₆H₄Br₃N
• MW: 329.814659118652
• MDL: MFCD00007634
• CID: 36561
• PubChem ID: 8986
• Update Time: 2025-04-18

2,4,6-Tribromoaniline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tribromoaniline
• 2,4,6-Tribromobenzenamine
• Tribromoanisole
• 2,3-DIHYDRO-BENZO[1,4]DIOXINE-6-SULFONIC ACID (3-CHLORO-QUINOXALIN-2-YL)-AMIDE
• 2,4,6-tribromaniline
• 2,4,6-tribromo-aniline
• 2,4,6-tribromobenzeneamine
• 2,4,6-Tribromophenylamine
• Aniline tribromide
• Aniline,2,4,6-tribromo
• Benzenamine,2,4,6-tribromo
• s-Tribromoaniline
• sym-Tribromoaniline
• NSC 2216
• usafdo-43
• AKOS B028948
• TRIBROMOANILINE
• 2,4,6-Tribromoanine
• USAF do-43
• AKOS BBS-00003575
• 2,6-Tribromophenylamine
• T1088
• 147-82-0
• AI3-21064
• UNII-0C2N8WIL3B
• AMY8955
• AC-10671
• D92327
• SCHEMBL29210
• BR1211
• NS00005244
• 2,4,6-Tribromoaniline, 98%
• Benzenamine, 2,4,6-tribromo-
• MFCD00007634
• EINECS 205-700-1
• W-108111
• 2,4,6-TRIBROMOANILINE [MI]
• 52628-37-2
• AE-641/00784057
• HSDB 2689
• HMS1577N09
• 2,6-Tribromoaniline
• A808698
• FT-0609838
• InChI=1/C6H4Br3N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H
• Aniline, 2,4,6-tribromo-
• Benzenamine,4,6-tribromo-
• T0345
• NSC-2216
• 0C2N8WIL3B
• SR-01000390863
• NSC2216
• 4-12-00-01538 (Beilstein Handbook Reference)
• Tribromanilin
• Z104474384
• PS-10201
• BRN 2209258
• Q4029749
• (2,4,6-tribromo-phenyl)-amine
• 2,4,6-Tribomoaniline
• DTXSID5051733
• Aniline,4,6-tribromo-
• SR-01000390863-1
• WLN: ZR BE DE FE
• EN300-19592
• AKOS000118846
• 2,4,6-tris(bromanyl)aniline
• DB-023746
• STK084272
• sTribromoaniline
• Benzenamine, 2,4,6tribromo
• 205-700-1
• DTXCID1030288
• Aniline, 2,4,6tribromo
• 2,4,6Tribromophenylamine
• symTribromoaniline
• FT28397
• 2,4,6Tribromobenzenamine

• MDL： MFCD00007634
• Inchi： 1S/C6H4Br3N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
• InChI Key： GVPODVKBTHCGFU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N)Br)Br
• BRN： 2209258

Computed Properties

• Exact Mass: 326.78900
• Monoisotopic Mass: 326.789387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Witch colored to brownish yellow needle like crystals.
• Density: 2.35
• Melting Point: 120-122 °C (lit.)
• Boiling Point: 300 °C(lit.)
• Flash Point: 300°C
• Refractive Index: 1.6890 (estimate)
• Solubility: alcohol: soluble (cold)(lit.)
• PSA: 26.02000
• LogP: 4.13750
• Merck: 9610
• Solubility: Insoluble in water, soluble in cold water, ethanol, chloroform, ether, etc.

2,4,6-Tribromoaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H315-H318-H373
• Warning Statement： MissingPhrase-N15.00950417-P280-P302
  P352
  P312-P304
  P340
  P312-P305
  P351
  P338
  P310
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-33-38-41
• Safety Instruction： S28-S36/37/39-S45-S36/37-S28A-S26
• RTECS：BZ0175000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R23/24/25; R33
• Packing Group：I; II; III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides